Cas no 67411-38-5 (benzyl(2-ethoxyethyl)amine)

• Product Name: benzyl(2-ethoxyethyl)amine
• CAS No: 67411-38-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 965975
• PubChem ID: 105429
• Update Time: 2025-10-30

benzyl(2-ethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyethyl)benzylamine
• N-benzyl-2-ethoxyethanamine
• benzyl(2-ethoxyethyl)amine
• SCHEMBL7574369
• EINECS 266-687-6
• DTXSID30217765
• AKOS004122825
• 67411-38-5
• EN300-162796
• NS00036123
• A1-05925
• DTXJHAMRAXFCTQ-UHFFFAOYSA-N

• Inchi： 1S/C11H17NO/c1-2-13-9-8-12-10-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
• InChI Key： DTXJHAMRAXFCTQ-UHFFFAOYSA-N
• SMILES： O(CC)CCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.131
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 249.9°C at 760 mmHg
• Flash Point: 101.7°C
• Refractive Index: 1.5
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

benzyl(2-ethoxyethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzyl(2-ethoxyethyl)amine

Comprehensive Overview of Benzyl(2-ethoxyethyl)amine (CAS No. 67411-38-5): Properties, Applications, and Industry Insights

Benzyl(2-ethoxyethyl)amine (CAS No. 67411-38-5) is a specialized organic compound with a unique molecular structure combining a benzyl group and an ethoxyethylamine moiety. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile reactivity and functional properties. Its amine-functionalized backbone makes it a valuable intermediate for synthesizing complex molecules, while its ethoxyethyl side chain enhances solubility in polar solvents—a critical feature for formulation development.

Recent trends in green chemistry and sustainable synthesis have amplified interest in benzyl(2-ethoxyethyl)amine as researchers explore eco-friendly catalytic routes for its production. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, which typically exceeds 95% in commercial grades. The compound’s low volatility and thermal stability (decomposition above 200°C) further broaden its utility in high-temperature applications.

In pharmaceutical contexts, 67411-38-5 serves as a precursor for bioactive molecules targeting neurological and cardiovascular pathways. Its structural flexibility allows for N-functionalization, enabling the creation of libraries for drug discovery programs. Notably, patents from 2020-2023 highlight derivatives of this amine in prodrug formulations designed to enhance blood-brain barrier penetration—a hot topic in CNS drug development.

The agrochemical sector utilizes benzyl(2-ethoxyethyl)amine in synthesizing plant growth regulators and pesticide synergists. Its ability to form stable emulsions with both water and organic phases makes it ideal for crop protection formulations. Regulatory databases indicate growing approval for derivatives in the EU and APAC markets, particularly for sustainable pest management systems aligned with SDG 12 (Responsible Consumption).

Material scientists leverage this compound’s amphiphilic character to develop smart polymers with pH-responsive behavior. Recent studies in Advanced Materials (2023) demonstrate its incorporation into self-healing hydrogels for biomedical applications. The ethoxyethyl segment provides steric hindrance that modulates polymer crystallinity—a key parameter in biodegradable material design.

From a commercial perspective, 67411-38-5 maintains steady demand with global production estimated at 50-100 metric tons annually. Major suppliers list technical and ultra-high purity (≥99%) grades, with pricing influenced by ethoxyethanol feedstock costs. Supply chain analyses suggest regional production shifts toward India and Southeast Asia to capitalize on cost-efficient manufacturing infrastructure.

Environmental and safety assessments classify benzyl(2-ethoxyethyl)amine as non-persistent (OECD 301B) with moderate aquatic toxicity (EC50 > 10 mg/L). Proper handling requires alkali-resistant PPE due to its weak basicity (pKa ~9.5). Industry best practices recommend nitrogen inerting during bulk storage to prevent oxidative degradation.

Emerging research explores electrochemical applications, where the compound’s redox-active amine group shows promise in organic battery electrolytes. A 2024 study in ACS Energy Letters reported enhanced ionic conductivity when used as an additive in lithium-sulfur batteries—addressing a critical challenge in next-gen energy storage.

For analytical chemists, GC-MS methods using DB-5 columns provide optimal separation of 67411-38-5 from related amines. The compound exhibits characteristic mass fragments at m/z 91 (benzyl ion) and 72 (ethoxyethyl fragment), enabling precise identification. Method validation studies show LOQs below 0.1 ppm in environmental matrices.

The future outlook for benzyl(2-ethoxyethyl)amine remains positive, with projected 6-8% CAGR through 2030. Innovations in continuous flow chemistry and enzyme-mediated synthesis may further optimize production economics. As industries prioritize multifunctional intermediates, this compound’s unique balance of reactivity and stability positions it as a strategic chemical asset across multiple sectors.